Cas no 105918-27-2 (3-Hydroxyhexadecanoic Acid Ethyl Ester)

3-Hydroxyhexadecanoic Acid Ethyl Ester structure
105918-27-2 structure
Product Name:3-Hydroxyhexadecanoic Acid Ethyl Ester
CAS No:105918-27-2
MF:C18H36O3
MW:300.47664642334
CID:1166495
PubChem ID:13732611
Update Time:2025-04-20

3-Hydroxyhexadecanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid, 3-hydroxy-, ethyl ester
    • 3-Hydroxyhexadecanoic Acid Ethyl Ester
    • 3-hydroxy hexadecanoic acid ethyl ester
    • starbld0028458
    • ethyl 3-hydroxyhexadecanoate
    • 3-HydroxyhexadecanoicAcidEthylEster
    • SCHEMBL7599849
    • 105918-27-2
    • Inchi: 1S/C18H36O3/c1-3-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21-4-2/h17,19H,3-16H2,1-2H3
    • InChI Key: LTSBJVJXSJSRRZ-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)OCC)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 300.26658
  • Monoisotopic Mass: 300.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

3-Hydroxyhexadecanoic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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